1-{3-[(4-methyl-2-pyrimidinyl)oxy]benzoyl}azepane

• IUPAC Name: azepan-1-yl-[3-(4-methylpyrimidin-2-yl)oxyphenyl]methanone
• InChI: InChI=1S/C18H21N3O2/c1-14-9-10-19-18(20-14)23-16-8-6-7-15(13-16)17(22)21-11-4-2-3-5-12-21/h6-10,13H,2-5,11-12H2,1H3
• InChI Key: JUIYIMWRHNXRFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)OC2=CC=CC(=C2)C(=O)N3CCCCCC3
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-{3-[(4-Methyl-2-pyrimidinyl)oxy]benzoyl}azepane involves multi-step chemical reactions starting from basic organic or heterocyclic molecules. A common approach includes the use of base-catalyzed aminolysis followed by intramolecular Friedel-Crafts cyclization, as seen in the synthesis of amino-substituted benzo[b]pyrimido[5,4-f]azepines (Acosta Quintero et al., 2018). Such methods typically yield a variety of structurally related compounds, showcasing the versatility and efficiency of modern synthetic chemistry.

Molecular Structure Analysis

The molecular and supramolecular structures of these compounds are often determined using techniques like X-ray crystallography, which provides detailed insights into their conformation and stereochemistry. For example, compounds within this class have shown that the azepine ring adopts a boat conformation, indicating a preference for certain stereochemical arrangements due to steric and electronic factors (Acosta Quintero et al., 2018).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, many pyrimidines exhibit anti-inflammatory effects due to their inhibitory response versus the expression and activities of certain vital inflammatory mediators.